Cas no 234444-83-8 (1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]-)

• Product Name: 1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]-
• CAS No: 234444-83-8
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 245400
• PubChem ID: 3009058
• Update Time: 2025-04-19

1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]-
• 1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]-(9CI)
• SCHEMBL17481702
• 234444-83-8
• 1H-Imidazole, 1-methyl-2-(methylsulfinyl)-
• 1-methyl-2-methylsulfinyl-imidazole
• 1-methyl-2-(methylsulphinyl)imidazole
• (S)-1-Methyl-2-(methylsulfinyl)-1H-imidazole

• Inchi： 1S/C5H8N2OS/c1-7-4-3-6-5(7)9(2)8/h3-4H,1-2H3
• InChI Key： SYZHBDIUGGHYNU-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=CN1C)=O

Computed Properties

• Exact Mass: 144.03584
• Monoisotopic Mass: 144.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.1A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 34.89